Cas no 2227860-95-7 ((2R)-4-(1H-1,3-benzodiazol-5-yl)butan-2-ol)

• Product Name: (2R)-4-(1H-1,3-benzodiazol-5-yl)butan-2-ol
• CAS No: 2227860-95-7
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5995979
• PubChem ID: 165671802
• Update Time: 2025-10-28

(2R)-4-(1H-1,3-benzodiazol-5-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(1H-1,3-benzodiazol-5-yl)butan-2-ol
• 2227860-95-7
• EN300-1785007

• Inchi： 1S/C11H14N2O/c1-8(14)2-3-9-4-5-10-11(6-9)13-7-12-10/h4-8,14H,2-3H2,1H3,(H,12,13)/t8-/m1/s1
• InChI Key： MULZUFXYDHEDMD-MRVPVSSYSA-N
• SMILES： O[C@H](C)CCC1=CC=C2C(=C1)NC=N2

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.9Ų

Additional information on (2R)-4-(1H-1,3-benzodiazol-5-yl)butan-2-ol

Comprehensive Overview of (2R)-4-(1H-1,3-benzodiazol-5-yl)butan-2-ol (CAS No. 2227860-95-7): Properties, Applications, and Research Insights

The compound (2R)-4-(1H-1,3-benzodiazol-5-yl)butan-2-ol (CAS No. 2227860-95-7) is a chiral organic molecule featuring a benzodiazole core linked to a butanol chain. Its unique structure has garnered significant attention in pharmaceutical and materials science research. The benzodiazole moiety is known for its electron-rich properties, making it a valuable scaffold in drug design, while the chiral butanol side chain introduces stereoselectivity, a critical factor in bioactive molecule development.

In recent years, the demand for chiral building blocks like (2R)-4-(1H-1,3-benzodiazol-5-yl)butan-2-ol has surged due to their role in asymmetric synthesis. Researchers are particularly interested in its potential as a precursor for kinase inhibitors and GPCR-targeted therapeutics, aligning with trends in personalized medicine. The compound’s CAS No. 2227860-95-7 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and fragment-based drug discovery.

From a synthetic chemistry perspective, the benzodiazole ring system offers stability under physiological conditions, a trait exploited in fluorescent probes and bioimaging agents. This aligns with the growing interest in theranostics—a fusion of therapy and diagnostics. The butan-2-ol segment’s hydroxyl group further enables derivatization, making CAS No. 2227860-95-7 a versatile intermediate for prodrug development and bioconjugation strategies.

Environmental and sustainability considerations are also shaping research around this compound. Green chemistry approaches, such as catalytic asymmetric hydrogenation, are being explored to synthesize (2R)-4-(1H-1,3-benzodiazol-5-yl)butan-2-ol with minimal waste. Such methods address the pharmaceutical industry’s push toward carbon-neutral manufacturing, a topic frequently queried in AI-driven literature searches.

Analytical characterization of CAS No. 2227860-95-7 typically involves HPLC chiral separation and NMR spectroscopy to confirm enantiopurity—a key concern for regulatory compliance in drug development. The compound’s logP and solubility profiles are also critical parameters, often analyzed using computational chemistry tools, another hot topic in cheminformatics discussions.

In summary, (2R)-4-(1H-1,3-benzodiazol-5-yl)butan-2-ol represents a convergence of multiple scientific priorities: chiral synthesis, targeted drug delivery, and sustainable production. Its CAS No. 2227860-95-7 serves as a gateway to cutting-edge research, bridging gaps between medicinal chemistry and emerging technologies like AI-assisted molecular design.